![molecular formula C15H13NO2 B270515 2-(2,3-dihydro-1H-indol-1-ylcarbonyl)phenol](/img/structure/B270515.png)
2-(2,3-dihydro-1H-indol-1-ylcarbonyl)phenol
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Overview
Description
2-(2,3-dihydro-1H-indol-1-ylcarbonyl)phenol is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a derivative of indole and has been synthesized using different methods.
Mechanism of Action
The exact mechanism of action of 2-(2,3-dihydro-1H-indol-1-ylcarbonyl)phenol is not fully understood. However, studies have reported that it may inhibit cancer cell growth by inducing apoptosis and inhibiting cell cycle progression. Additionally, it may inhibit the production of inflammatory cytokines by inhibiting the activation of NF-κB signaling pathway.
Biochemical and Physiological Effects:
Studies have reported that this compound may have several biochemical and physiological effects. In vitro studies have reported that it may inhibit cancer cell growth and induce apoptosis. Additionally, it may inhibit the production of inflammatory cytokines. In vivo studies have reported that it may reduce tumor growth and inflammation.
Advantages and Limitations for Lab Experiments
One of the advantages of 2-(2,3-dihydro-1H-indol-1-ylcarbonyl)phenol is its potential as a building block for the synthesis of functional materials. Additionally, it has shown promising results as an antitumor and anti-inflammatory agent. However, one of the limitations of this compound is its low solubility in water, which may limit its use in certain experiments.
Future Directions
There are several future directions for the study of 2-(2,3-dihydro-1H-indol-1-ylcarbonyl)phenol. One direction is the further investigation of its potential as an antitumor and anti-inflammatory agent. Additionally, the development of new synthesis methods to improve the yield and purity of this compound is another direction. Furthermore, the study of its potential use as a building block for the synthesis of functional materials is an area of interest. Finally, the investigation of its potential as a drug delivery agent is another promising direction for future research.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been synthesized using different methods and has shown promising results as an antitumor and anti-inflammatory agent. Additionally, it has potential as a building block for the synthesis of functional materials. Further research is needed to fully understand its mechanism of action and potential applications.
Synthesis Methods
2-(2,3-dihydro-1H-indol-1-ylcarbonyl)phenol can be synthesized using different methods. One of the most common methods is the reaction of 2,3-dihydroindole with chloroformate, followed by reaction with phenol in the presence of a base. Another method involves the reaction of 2,3-dihydroindole with isocyanate, followed by reaction with phenol in the presence of a base. Both methods have been reported to yield high purity products.
Scientific Research Applications
2-(2,3-dihydro-1H-indol-1-ylcarbonyl)phenol has been extensively studied for its potential applications in various fields. In medicinal chemistry, this compound has shown promising results as an antitumor agent, with studies reporting its ability to inhibit cancer cell growth. Additionally, it has also been studied for its potential use as an anti-inflammatory agent, with studies reporting its ability to inhibit the production of inflammatory cytokines. In the field of materials science, this compound has been studied for its potential use as a building block for the synthesis of functional materials.
properties
Molecular Formula |
C15H13NO2 |
---|---|
Molecular Weight |
239.27 g/mol |
IUPAC Name |
2,3-dihydroindol-1-yl-(2-hydroxyphenyl)methanone |
InChI |
InChI=1S/C15H13NO2/c17-14-8-4-2-6-12(14)15(18)16-10-9-11-5-1-3-7-13(11)16/h1-8,17H,9-10H2 |
InChI Key |
FQMCOXPVJBPJNI-UHFFFAOYSA-N |
SMILES |
C1CN(C2=CC=CC=C21)C(=O)C3=CC=CC=C3O |
Canonical SMILES |
C1CN(C2=CC=CC=C21)C(=O)C3=CC=CC=C3O |
Origin of Product |
United States |
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